5-Propyltridecane

• CAS No.: 55045-11-9
• Molecular Formula: C16H34
• Molecular Weight: 226.44 g/mol
• IUPAC Name: 5-propyltridecane
• InChI: InChI=1S/C16H34/c1-4-7-9-10-11-12-15-16(13-6-3)14-8-5-2/h16H,4-15H2,1-3H3
• InChI Key: SCMYWAVVKSTDNI-UHFFFAOYSA-N
• SMILES: CCCCCCCCC(CCC)CCCC

Description

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 5-Propyltridecane
• CAS Registry Number : 55045-11-9
• Molecular Formula : C₁₆H₃₄ (corrected from an erroneous C₅H₁₂ reference in )
• Molecular Weight: 226.448 g/mol (monoisotopic mass: 226.266)
• Structure : A branched alkane with a propyl group (-CH₂CH₂CH₃) attached to the fifth carbon of a tridecane backbone .

Physicochemical Properties :

• Physical State : Presumed to be a liquid at room temperature (based on structural analogy to similar alkanes).
• Source : Isolated from safflower (Carthamus tinctorius) essential oils , though it has also been detected in biological matrices like insect-derived chitosan extracts .

Comparison with Structurally Similar Compounds

Structural Isomers of C₁₆H₃₄

5-Propyltridecane belongs to a family of C₁₆H₃₄ branched alkanes. Key isomers include:

Compound Name	CAS Number	Branching Position/Group	Source/Application
5-Propyltridecane	55045-11-9	C5-propyl	Safflower essential oils
6-Methylpentadecane	10105-38-1	C6-methyl	Industrial synthesis
4-Ethyltetradecane	55045-14-2	C4-ethyl	Undefined (commercial suppliers)

Key Observations :

• Branching Impact: The position and size of substituents (e.g., propyl vs. methyl/ethyl) influence physicochemical behavior.
• Retention Behavior : In gas chromatography, 5-propyltridecane elutes at 21.9 minutes under specific conditions, suggesting moderate volatility relative to other alkanes (e.g., 2,6-dimethylheptadecane elutes later at 22.4 minutes due to higher molecular weight) .

Functionalized Alkanes

Compared to functionalized derivatives (e.g., halogenated or unsaturated alkanes), 5-propyltridecane exhibits distinct properties:

Compound Name	Molecular Formula	Functional Group	Key Difference
5-Propyltridecane	C₁₆H₃₄	None (pure alkane)	Nonpolar, low reactivity
1-Chloroteradecane	C₁₄H₂₉Cl	Chlorine	Higher density and reactivity due to polar C-Cl bond
1-Octadecyne	C₁₈H₃₄	Triple bond	Higher unsaturation, prone to addition reactions

Thermal Stability :

• Pure alkanes like 5-propyltridecane are more thermally stable than halogenated analogs, which may decompose at high temperatures to release toxic byproducts (e.g., HCl from chlorinated alkanes) .